Cas no 4515-23-5 (N-Cbz-L-aspartic anhydride)

N-Cbz-L-aspartic anhydride is a protected derivative of L-aspartic acid, featuring a carboxybenzyl (Cbz) group at the N-terminus and a reactive anhydride moiety. This compound is widely utilized in peptide synthesis and organic chemistry as a key intermediate, enabling selective amide bond formation while protecting the amine functionality. The anhydride group offers high reactivity toward nucleophiles, facilitating efficient coupling with amino acids or other nucleophilic reagents. Its crystalline form ensures stability and ease of handling, while the Cbz group can be selectively removed under mild hydrogenolysis conditions. This reagent is particularly valuable in the synthesis of aspartic acid-containing peptides and chiral building blocks, providing controlled stereochemistry and high purity for advanced research applications.

N-Cbz-L-aspartic anhydride structure

Product Name:N-Cbz-L-aspartic anhydride

CAS No:4515-23-5

MF:C₁₂H₁₁NO₅

MW:249.219443559647

MDL:MFCD00136820

CID:329975

PubChem ID:24866524

Update Time:2025-07-02

N-Cbz-L-aspartic anhydride Chemical and Physical Properties

Names and Identifiers

- N-Carbobenzyloxy-L-aspartic anhydride
- N-Z-L-aspartic anhydride
- (S)-Benzyl (tetrahydro-2,5-dioxo-3-furyl)carbamate
- benzyl N-[(3S)-2,5-dioxooxolan-3-yl]carbamate
- N-(Benzyloxycarbonyl)aspartic anhydride
- N-Cbz-l-aspartic anhydride
- benzyloxycarbonyl-L-aspartic anhydride
- carbobenzoxy-L-aspartic acid anhydride
- N-benzyloxycarbonyl-L-aspartic acid anhydride
- N-benzyloxycarbonyl-L-aspartic anhydride
- N-carbobenzyloxy-L-aspartic acid anhydride
- L-N-Carboxy-aspartic anhydride N-benzyl ester
- (S)-(Tetrahydro-2,5-dioxo-3-furanyl)-carbamic acid phenylmethyl ester
- Cbz-L-Aspartic acid anhydride
- N-(Benzyloxycarbonyl)-L-aspartic acid anhydride
- N-(Benzyloxycarbonyl)-L-aspartic anhydride
- UNII-T519K4TV9T
- (S)-benzyl 2,5-dioxotetrahydrofuran-3-ylcarbamate
- AM20040502
- AS-37185
- Q-103507
- DTXSID70196404
- N-Z-L-aspartic anhydride, 95%
- ASPARTIC ANHYDRIDE, N-CARBOXY-, N-BENZYL ESTER, L-
- CS-W010219
- (2,5-Dioxo-tetrahydro-furan-3-yl)-carbamic acid benzyl ester
- 4515-23-5
- Cbz-L-Aspartic anhydride
- CARBAMIC ACID, ((3S)-TETRAHYDRO-2,5-DIOXO-3-FURANYL)-, PHENYLMETHYL ESTER
- benzyl (S)-(2,5-dioxotetrahydrofuran-3-yl)carbamate
- OZPYEGOBGWQOSZ-VIFPVBQESA-N
- T519K4TV9T
- EINECS 224-838-3
- N-carbobenzoxy-l-aspartic anhydride
- MFCD00136820
- (S)-(2,5-Dioxo-tetrahydro-furan-3-yl)-carbamic acid benzyl ester
- N-CARBOBENZOXY-L-ASPARTIC ACID ANHYDRIDE
- Carbamic acid, (tetrahydro-2,5-dioxo-3-furanyl)-, phenylmethyl ester, (S)-
- N-carbobenzoxy-aspartic anhydride
- .BETA.-BENZYL L-ASPARTATE N-CARBOXYL ANHYDRIDE
- HY-W009503
- AKOS015888879
- SCHEMBL732094
- Q27289678
- N-(BENZYLOXYCARBONYL)ASPARTIC ANHYDRIDE, (S)-
- N-Benzyloxycarbonyl Aspartic Anhydride
- D-Benzyloxycarbonylaspartic Anhydride
- A847745
- (S)-2-BENZYLOXYCARBAMYLSUCCINIC ANHYDRIDE
- N-Cbz-L-aspartic anhydride
- MDL： MFCD00136820
- Inchi： 1S/C12H11NO5/c14-10-6-9(11(15)18-10)13-12(16)17-7-8-4-2-1-3-5-8/h1-5,9H,6-7H2,(H,13,16)/t9-/m0/s1
- InChI Key： OZPYEGOBGWQOSZ-VIFPVBQESA-N
- SMILES： O1C(C[C@@H](C1=O)NC(=O)OCC1C=CC=CC=1)=O

Computed Properties

Exact Mass: 249.06400
Monoisotopic Mass: 249.064
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 18
Rotatable Bond Count: 5
Complexity: 348
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 8
XLogP3: 0.9
Topological Polar Surface Area: 81.7A^2

Experimental Properties

Color/Form: Not determined
Density: 1.37
Melting Point: 123-124 °C (lit.)
Boiling Point: 490 ºC
Flash Point: 250 ºC
Refractive Index: 1.573
PSA: 81.70000
LogP: 1.14580
Solubility: Not determined
Optical Activity: [α]20/D −25°, c = 1 in methanol

N-Cbz-L-aspartic anhydride Security Information

Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3

N-Cbz-L-aspartic anhydride Customs Data

HS CODE：2924299090
Customs Data：

China Customs Code:
2924299090

Overview:

2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

Declaration elements:

Product Name, component content, use to, packing

Summary:

2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

N-Cbz-L-aspartic anhydride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	N138858-5g	N-Cbz-L-aspartic anhydride	4515-23-5	≥95%	5g	¥463.90	2023-09-01
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	N138858-25g	N-Cbz-L-aspartic anhydride	4515-23-5	≥95%	25g	¥1606.90	2023-09-01
Alichem	A159002388-25g	(S)-Benzyl (2,5-dioxotetrahydrofuran-3-yl)carbamate	4515-23-5	97%	25g	$395.92	2023-09-01
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R022573-25g	N-Cbz-L-aspartic anhydride	4515-23-5	95%	25g	￥1928	2024-05-23
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R022573-5g	N-Cbz-L-aspartic anhydride	4515-23-5	95%	5g	￥557	2024-05-23
TRC	C176288-100mg	N-Cbz-L-aspartic anhydride	4515-23-5		100mg	$ 64.00	2023-04-18
TRC	C176288-250mg	N-Cbz-L-aspartic anhydride	4515-23-5		250mg	$ 75.00	2023-04-18
TRC	C176288-500mg	N-Cbz-L-aspartic anhydride	4515-23-5		500mg	$ 87.00	2023-04-18
TRC	C176288-1g	N-Cbz-L-aspartic anhydride	4515-23-5		1g	$ 98.00	2023-04-18
Chemenu	CM196272-25g	benzyl (S)-(2,5-dioxotetrahydrofuran-3-yl)carbamate	4515-23-5	97%	25g	$271	2021-08-05

N-Cbz-L-aspartic anhydride Production Method

N-Cbz-L-aspartic anhydride Suppliers

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(CAS:4515-23-5)N-Cbz-L-aspartic anhydride

Order Number:A847745

Stock Status:in Stock

Quantity:25g/5g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 07:16

Price ($):841.0/185.0

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